Cas no 2171580-18-8 (3-(1-aminocyclobutyl)thiolan-3-ol)

• Product Name: 3-(1-aminocyclobutyl)thiolan-3-ol
• CAS No: 2171580-18-8
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 6189851
• PubChem ID: 165588084
• Update Time: 2025-08-03

3-(1-aminocyclobutyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclobutyl)thiolan-3-ol
• 2171580-18-8
• EN300-1644373

• Inchi： 1S/C8H15NOS/c9-7(2-1-3-7)8(10)4-5-11-6-8/h10H,1-6,9H2
• InChI Key： LANRSNISJZSETB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCC1)N)O

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-aminocyclobutyl)thiolan-3-ol

Introduction to 3-(1-aminocyclobutyl)thiolan-3-ol (CAS No. 2171580-18-8) and Its Emerging Applications in Chemical Biology

3-(1-aminocyclobutyl)thiolan-3-ol, identified by the chemical abstracts service number 2171580-18-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. This heterocyclic thiol derivative features a cyclobutyl ring substituted with an amino group at the 1-position and a hydroxyl group at the 3-position, linked by a sulfur-containing thiolan ring. The combination of these functional groups imparts a high degree of reactivity, making it a valuable scaffold for drug discovery and molecular recognition applications.

The compound’s molecular structure, characterized by its rigid cyclobutyl core and flexible thiolan moiety, allows for diverse interactions with biological targets. The presence of both amine and hydroxyl functional groups enables participation in hydrogen bonding, ionic interactions, and covalent modifications, which are critical for designing molecules with specific biological effects. Recent studies have highlighted the potential of such scaffolds in modulating enzyme activity and receptor binding, positioning 3-(1-aminocyclobutyl)thiolan-3-ol as a promising candidate for further exploration in medicinal chemistry.

In the context of contemporary research, the utility of 3-(1-aminocyclobutyl)thiolan-3-ol has been investigated in several key areas. One notable application lies in its role as a precursor for the development of novel bioactive molecules. The cyclobutyl ring provides steric constraints that can influence binding affinity, while the thiolan ring introduces conformational flexibility, allowing for optimal interaction with biological targets. This balance has made it an attractive building block for designing small-molecule inhibitors and agonists.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(1-aminocyclobutyl)thiolan-3-ol’s interactions with biological systems. Molecular docking studies have revealed its potential binding to various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings align with emerging trends in drug discovery, where structure-based design is leveraged to develop molecules with enhanced selectivity and efficacy.

The compound’s unique chemical properties also make it suitable for use in material science applications. For instance, its ability to form stable complexes with metal ions has been explored in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit fascinating properties such as high surface area and tunable porosity, making them valuable for gas storage, catalysis, and separation technologies. The incorporation of 3-(1-aminocyclobutyl)thiolan-3-ol into these materials enhances their stability and functionality, opening new avenues for industrial applications.

From a synthetic chemistry perspective, 3-(1-aminocyclobutyl)thiolan-3-ol serves as an intriguing intermediate for constructing more complex molecules. Its reactivity allows for facile modifications at multiple sites, enabling the generation of libraries of derivatives with tailored properties. This has been particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The compound’s versatility underscores its importance as a chemical tool in modern synthetic biology.

The exploration of 3-(1-aminocyclobutyl)thiolan-3-ol’s biological activity has also led to exciting discoveries in the field of neurology. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of the cyclobutyl moiety to mimic natural amino acid residues could facilitate interactions with neural receptors, while the thiolan ring may contribute to redox-based mechanisms that are important in neuroprotection.

In conclusion, 3-(1-aminocyclobutyl)thiolan-3-ol (CAS No. 2171580-18-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug discovery, material science, and synthetic chemistry research. As our understanding of its properties continues to evolve, it is likely that this molecule will play an increasingly significant role in advancing both fundamental research and applied technologies.